Cas no 1326809-80-6 (8-tert-Butyl-4-(2,4-difluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 8-tert-Butyl-4-(2,4-difluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326809-80-6
• MF: C₂₀H₂₅F₂NO₄
• MW: 381.413613080978
• MDL: MFCD19706529
• CID: 5158917
• Update Time: 2025-05-19

8-tert-Butyl-4-(2,4-difluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-tert-Butyl-4-(2,4-difluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• AEEDVLPAIPQWLG-UHFFFAOYSA-N
• 1-Oxa-4-azaspiro[4.5]decane-3-carboxylic acid, 4-(2,4-difluorobenzoyl)-8-(1,1-dimethylethyl)-

• MDL： MFCD19706529
• Inchi： 1S/C20H25F2NO4/c1-19(2,3)12-6-8-20(9-7-12)23(16(11-27-20)18(25)26)17(24)14-5-4-13(21)10-15(14)22/h4-5,10,12,16H,6-9,11H2,1-3H3,(H,25,26)
• InChI Key： AEEDVLPAIPQWLG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(N1C(C(=O)O)COC21CCC(C(C)(C)C)CC2)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 583
• XLogP3: 4
• Topological Polar Surface Area: 66.8

Additional information on 8-tert-Butyl-4-(2,4-difluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

Professional Introduction to Compound with CAS No. 1326809-80-6 and Product Name: 8-tert-Butyl-4-(2,4-difluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

The compound with the CAS number 1326809-80-6 and the product name 8-tert-butyl-4-(2,4-difluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to a class of spirocyclic heterocycles, which have garnered considerable attention due to their unique structural features and potential biological activities. The spirocyclic core, consisting of an oxygen and nitrogen atom linked to a decane backbone, provides a rigid framework that can be modulated to achieve specific pharmacological effects.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological targets. The presence of both oxygen and nitrogen in the spirocycle introduces multiple sites for functionalization, allowing chemists to design molecules with tailored properties. The 8-tert-butyl substituent at the 8-position enhances the metabolic stability of the compound, while the 4-(2,4-difluorobenzoyl) moiety at the 4-position introduces fluorine atoms, which are known to improve lipophilicity and binding interactions with biological targets. This combination of structural features makes the compound a promising candidate for further investigation in drug discovery.

The 1-oxa-4-azaspiro[4.5]decane core is particularly noteworthy for its potential in modulating enzyme activity and receptor binding. Spirocyclic compounds have been shown to interact with various biological targets, including kinases, proteases, and ion channels. The oxygen and nitrogen atoms in the spirocycle can form hydrogen bonds with polar residues in the target protein, while the rigid structure ensures optimal orientation for binding. This has led to the development of several spirocyclic compounds as lead candidates for therapeutic intervention.

Recent studies have highlighted the therapeutic potential of spirocyclic heterocycles in treating a variety of diseases. For instance, spirocyclic compounds have been investigated for their anti-inflammatory, antiviral, and anticancer properties. The 8-tert-butyl-4-(2,4-difluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid compound shows promise in these areas due to its unique structural features and potential interactions with biological targets. The fluorine atoms in the 2,4-difluorobenzoyl group enhance its binding affinity by increasing lipophilicity and reducing metabolic degradation.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The spirocyclic core is typically formed through a cyclization reaction between an oxirane derivative and an aziridine precursor. The introduction of the 8-tert-butyl group is achieved through a Friedel-Crafts alkylation reaction, while the 4-(2,4-difluorobenzoyl) moiety is incorporated via an esterification or amidation reaction. Each step must be carefully controlled to avoid side reactions that could compromise the integrity of the final product.

The biological activity of this compound has been evaluated through various in vitro assays designed to assess its interaction with relevant biological targets. Preliminary results indicate that it exhibits significant inhibitory activity against certain kinases and proteases, suggesting its potential as an anti-cancer agent. Additionally, its interaction with other enzymes and receptors is being explored to identify additional therapeutic applications.

The pharmacokinetic properties of 8-tert-butyl-4-(2,4-difluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid are also being studied to determine its suitability for clinical development. Metabolic stability is a critical factor in drug design, as it affects how long the drug remains active in the body after administration. The presence of the 8-tert-butyl group enhances metabolic stability by reducing susceptibility to oxidative degradation.

In conclusion, this compound represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. The combination of a spirocyclic core with functional groups such as 8-tert-butyl and 2,4-difluorobenzoyl provides a versatile platform for designing molecules with tailored properties. Further research is needed to fully elucidate its therapeutic potential and optimize its pharmacokinetic profile for clinical applications.